Cas no 72375-21-4 (N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine)

• Product Name: N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine
• CAS No: 72375-21-4
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 549506
• Update Time: 2025-05-20

N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyridyl)piperazine derivative of 2,4-TDI
• 1-(2-Pyridyl)piperazine derivative of 2,4-TDI?
• 2,4-TDI DERIVATIVE
• 2,4-TDI DERIVATIVE STANDARD
• STK513801
• N-(pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine
• N-dibenzo[b,d]furan-3-yl-N-(3-pyridinylmethyl)amine
• N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine

• Inchi： 1S/C18H14N2O/c1-2-6-17-15(5-1)16-8-7-14(10-18(16)21-17)20-12-13-4-3-9-19-11-13/h1-11,20H,12H2
• InChI Key： FEHBJSRIQQGYPF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC(=CC1=2)NCC1C=NC=CC=1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.1

Experimental Properties

• Color/Form: White powder
• Solubility: It is almost insoluble in water and methanol

Additional information on N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine

N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine (CAS No. 72375-21-4): A Comprehensive Overview

N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine (CAS No. 72375-21-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, which belongs to the class of dibenzofuran derivatives, combines a pyridine moiety with a dibenzofuran core, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine features a dibenzofuran scaffold, which is known for its stability and aromaticity, coupled with a pyridinylmethyl substituent. This combination imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis and material science. The compound's CAS number 72375-21-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in research and commercial contexts.

One of the most notable applications of N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine is in the development of advanced materials. Its rigid, planar structure and conjugated π-system make it a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers are particularly interested in its potential to enhance the efficiency and durability of these devices, addressing current challenges in sustainable energy solutions.

In the pharmaceutical sector, N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine has been explored for its bioactivity. The dibenzofuran core is known to interact with various biological targets, and the addition of the pyridine group may further modulate its pharmacological properties. While specific therapeutic applications are still under investigation, preliminary studies suggest potential in areas such as neurological disorders and anti-inflammatory agents.

The synthesis of N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial use. Its CAS number 72375-21-4 is frequently cited in patent literature, highlighting its commercial relevance.

From an environmental perspective, the compound's stability and low volatility contribute to its suitability for various applications. However, as with all chemical substances, proper handling and disposal protocols must be followed to minimize any potential ecological impact. The growing emphasis on green chemistry has also spurred interest in developing more sustainable synthetic routes for dibenzofuran derivatives like this one.

Market trends indicate increasing demand for N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine, particularly in regions with strong pharmaceutical and electronics industries. Suppliers and manufacturers are scaling up production to meet this demand, while also focusing on cost-effective and environmentally friendly processes. The compound's CAS number 72375-21-4 is often used in procurement and regulatory documentation, ensuring traceability and compliance.

In summary, N-(Pyridin-3-ylmethyl)dibenzo[b,d]furan-3-amine (CAS No. 72375-21-4) is a versatile and promising compound with applications spanning materials science, pharmaceuticals, and beyond. Its unique structural features and growing commercial interest make it a subject of ongoing research and development. As advancements in synthetic chemistry and application technologies continue, this compound is poised to play an increasingly important role in addressing contemporary scientific and industrial challenges.